Cas no 138835-35-5 (Naphth[2,1,8-mna]acridine,1-nitro-)
138835-35-5 structure
Product Name:Naphth[2,1,8-mna]acridine,1-nitro-
CAS No:138835-35-5
MF:C19H10N2O2
MW:298.294904232025
CID:181836
PubChem ID:126401
Update Time:2025-04-19
Naphth[2,1,8-mna]acridine,1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Naphth[2,1,8-mna]acridine,1-nitro-
- CCRIS 5256
- 1-Nitro-6-azabenzo(a)pyrene
- 1-Nitronaphth(2,1,8-mna)acridine
- 1-nitronaphtho[2,1,8-mna]acridine
- Naphth(2,1,8-mna)acridine, 1-nitro-
- 138835-35-5
- 15-nitro-8-azapentacyclo[10.6.2.02,7.09,19.016,20]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene
- 1-Nitro-6-azabenzo[a]pyrene
- DTXSID00160810
-
- Inchi: 1S/C19H10N2O2/c22-21(23)17-10-6-11-5-9-16-19-13(7-8-14(17)18(11)19)12-3-1-2-4-15(12)20-16/h1-10H
- InChI Key: KMFFXLGXJLRRPO-UHFFFAOYSA-N
- SMILES: [O-][N+](C1=CC=C2C=CC3C4C(=CC=C1C=42)C1C=CC=CC=1N=3)=O
Computed Properties
- Exact Mass: 298.0743
- Monoisotopic Mass: 298.074227566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 0
- Complexity: 490
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 5.2
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- PSA: 56.03
Naphth[2,1,8-mna]acridine,1-nitro- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
138835-35-5 (Naphth[2,1,8-mna]acridine,1-nitro-) Related Products
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